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Compound of Interest

Compound Name: (R)-(-)-1-Phenyl-1,2-ethanediol

Cat. No.: B126064

Technical Guide: Physical Properties of (R)-(-)-1-
Phenyl-1,2-ethanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (R)-(-)-1-
Phenyl-1,2-ethanediol, a chiral compound significant in organic synthesis and pharmaceutical
development. This document summarizes its melting and boiling points, outlines generalized
experimental protocols for their determination, and presents a logical workflow for its
characterization.

Core Physical Properties

(R)-(-)-1-Phenyl-1,2-ethanediol, also known as (R)-(-)-Phenylethylene glycol or (R)-(-)-Styrene
glycol, is a white to off-white crystalline powder.[1][2] Its chiral nature makes it a valuable
building block in the synthesis of enantiomerically pure compounds, which is critical in the
development of effective pharmaceuticals with minimal side effects.[2]

Data Presentation

The following table summarizes the key physical properties of (R)-(-)-1-Phenyl-1,2-ethanediol.
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Property Value References

Melting Point 64-68 °C [1112][3]

Boiling Point 272-274 °C [1][2]13]
White to off-white crystalline

Appearance [11[2]
powder

Molecular Formula CsH1002 [2]

Molecular Weight 138.16 g/mol [4]

Density 1.17 g/cm3 [1]

) ] [0]D2° =-69 £ 2° (c=1 in

Optical Rotation [2]

CHCIs)

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of
(R)-(-)-1-Phenyl-1,2-ethanediol is not detailed in the available literature, generalized and
widely accepted methods for determining melting and boiling points are provided below.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range. The
following is a general procedure for melting point determination using a capillary tube method.

o Sample Preparation: A small amount of the dry crystalline (R)-(-)-1-Phenyl-1,2-ethanediol is
packed into a capillary tube, which is sealed at one end.[5] The sample should be finely
powdered to ensure uniform heating.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[5] This assembly is then placed in a heating bath (e.qg.,
an oil bath) or a dedicated melting point apparatus.[5]

e Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a
uniform temperature distribution.[5]
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» Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded. This range is
reported as the melting point.[5] A narrow melting range (typically 0.5-1.0 °C) is indicative of
a pure compound.[5]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

o Apparatus Setup: A small quantity of (R)-(-)-1-Phenyl-1,2-ethanediol is placed in a test
tube. A capillary tube, sealed at the upper end, is inverted and placed into the test tube
containing the sample.

e Heating: The test tube is heated gently in a heating bath.

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The
heating is continued until a steady stream of bubbles emerges. The heat is then removed,
and the liquid is allowed to cool.

e Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Logical Workflow Visualization

The following diagram illustrates a typical workflow for the characterization of a chiral
compound such as (R)-(-)-1-Phenyl-1,2-ethanediol.
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Synthesis of (R)-(-)-1-Phenyl-1,2-ethanediol
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Caption: Characterization workflow for (R)-(-)-1-Phenyl-1,2-ethanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of (R)-(-)-1-Phenyl-1,2-ethanediol
melting point boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-
ethanediol-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-ethanediol-melting-point-boiling-point
https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-ethanediol-melting-point-boiling-point
https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-ethanediol-melting-point-boiling-point
https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-ethanediol-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

